Cas no 2228655-48-7 (2-methyl-2-6-(trifluoromethyl)pyridin-3-ylpropanal)

• Product Name: 2-methyl-2-6-(trifluoromethyl)pyridin-3-ylpropanal
• CAS No: 2228655-48-7
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5993517
• PubChem ID: 165632314
• Update Time: 2025-06-10

2-methyl-2-6-(trifluoromethyl)pyridin-3-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-6-(trifluoromethyl)pyridin-3-ylpropanal
• 2228655-48-7
• 2-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]propanal
• EN300-1963414

• Inchi： 1S/C10H10F3NO/c1-9(2,6-15)7-3-4-8(14-5-7)10(11,12)13/h3-6H,1-2H3
• InChI Key： AKDJZYBPAVJQMK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(C=O)(C)C)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Additional information on 2-methyl-2-6-(trifluoromethyl)pyridin-3-ylpropanal

Research Brief on 2-Methyl-2-[6-(trifluoromethyl)pyridin-3-yl]propanal (CAS: 2228655-48-7): Recent Advances and Applications

In recent years, the compound 2-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]propanal (CAS: 2228655-48-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylpyridine moiety, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and drug candidates. The unique electronic and steric properties imparted by the trifluoromethyl group make this compound particularly valuable in medicinal chemistry, where it is often employed to enhance metabolic stability and binding affinity.

Recent studies have focused on the synthetic pathways and applications of 2-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]propanal. A notable advancement is its use in the development of kinase inhibitors, where the trifluoromethylpyridine scaffold serves as a critical pharmacophore. Researchers have demonstrated that this compound can be efficiently synthesized via palladium-catalyzed cross-coupling reactions, offering a scalable route for industrial applications. Furthermore, its reactivity with various nucleophiles has been explored, leading to the creation of diverse derivatives with potential therapeutic applications.

One of the most significant findings in recent literature is the role of 2-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]propanal in the design of novel anti-inflammatory agents. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a lead compound for treating chronic inflammatory diseases. Additionally, its incorporation into larger molecular frameworks has been investigated for targeting specific protein-protein interactions, further expanding its utility in drug discovery.

The pharmacokinetic properties of 2-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]propanal and its derivatives have also been a subject of intense research. Recent in vitro and in vivo studies indicate that these compounds exhibit favorable absorption and distribution profiles, with minimal off-target effects. This makes them attractive candidates for further development in oncology and infectious disease therapeutics. Moreover, computational modeling studies have provided insights into the structural determinants of their bioactivity, enabling rational design of more potent analogs.

In conclusion, 2-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]propanal (CAS: 2228655-48-7) represents a versatile and valuable building block in modern medicinal chemistry. Its recent applications in kinase inhibitor development, anti-inflammatory agents, and targeted therapeutics underscore its importance in drug discovery. Ongoing research continues to explore its full potential, with promising prospects for the development of next-generation pharmaceuticals. Future studies are expected to focus on optimizing its synthetic routes and expanding its therapeutic applications, particularly in areas with unmet medical needs.